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Compound of Interest

Compound Name: 2-Phenylcyclohexanone

Cat. No.: B152291 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like 2-Phenylcyclohexanone are paramount for laboratory

safety and environmental responsibility. This document provides a comprehensive, step-by-

step guide to the personal protective equipment (PPE), operational procedures, and disposal

plans necessary for managing 2-Phenylcyclohexanone.

Quantitative Data Summary
A summary of the key quantitative safety and physical properties of 2-Phenylcyclohexanone
is provided in the table below for easy reference.

Property Value

Molecular Formula C₁₂H₁₄O

Molecular Weight 174.24 g/mol

Physical State Solid, white crystalline powder

Melting Point 56-59 °C (132.8-138.2 °F)[1]

Flash Point > 110 °C (> 230 °F)[1]

NFPA 704 Rating Health: 1, Flammability: 1, Instability: 0[2]
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This procedural guide outlines the necessary steps for the safe handling of 2-
Phenylcyclohexanone in a laboratory setting.

Pre-Handling Preparations
Hazard Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment, considering the potential for dust generation and skin/eye contact.

Engineering Controls: Ensure a well-ventilated work area. All handling of 2-
Phenylcyclohexanone powder should be performed in a certified chemical fume hood.[3]

PPE Inspection: Inspect all personal protective equipment for integrity before use. Do not

use damaged gloves or other compromised PPE.

Emergency Equipment: Confirm the location and functionality of the nearest safety shower,

eyewash station, and fire extinguisher.

Required Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Phenylcyclohexanone:

Eye Protection: Chemical safety goggles that meet ANSI Z.87.1 standards are required. A

face shield should be worn over safety goggles if there is a risk of splashing or aerosol

generation.

Hand Protection: Due to the ketone and aromatic nature of the compound, gloves made of

Butyl rubber are highly recommended for their excellent resistance.[4] Nitrile gloves may

offer limited protection for incidental contact but should be changed immediately upon

contamination.[5] Always consult the glove manufacturer's resistance guide for specific

breakthrough times.

Body Protection: A flame-resistant lab coat, fully buttoned, is required.[4] Long pants and

closed-toe shoes that cover the entire foot are also mandatory.

Respiratory Protection: If working outside of a fume hood or if dust generation is likely, a

NIOSH-approved N95 dust mask or a respirator with a particulate filter is recommended.[6]
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Handling Procedure
Donning PPE: Put on all required PPE before entering the designated handling area.

Weighing and Transfer: Conduct all weighing and transferring of 2-Phenylcyclohexanone
powder within a chemical fume hood to minimize inhalation exposure. Use a scoop or

spatula for transfers to avoid generating dust.

Spill Prevention: Use secondary containment (e.g., a tray) when transporting the chemical

within the lab.

Avoid Contact: Avoid direct contact with the skin, eyes, and clothing.[1] Do not eat, drink, or

smoke in the handling area.

Post-Handling: After handling, thoroughly wash hands with soap and water.

Disposal Plan: 2-Phenylcyclohexanone Waste
Proper disposal of 2-Phenylcyclohexanone and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste: All solid waste contaminated with 2-Phenylcyclohexanone, including unused

chemical, contaminated gloves, weigh boats, and paper towels, must be collected in a

designated hazardous waste container.[7] This container should be a leak-proof, sealable

plastic or glass container.

Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"

the full chemical name "2-Phenylcyclohexanone," and the associated hazards (e.g.,

Irritant).[7]

Container Management: Keep the waste container closed except when adding waste.[8]

Store the container in a designated satellite accumulation area away from incompatible

materials.
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Collection: Place all contaminated solid materials directly into the labeled hazardous waste

container.

Decontamination of Reusable Labware: Reusable labware that has come into contact with 2-
Phenylcyclohexanone should be decontaminated by rinsing with a suitable solvent (e.g.,

acetone, ethanol) in a fume hood. The rinsate must be collected as hazardous liquid waste in

a separate, appropriately labeled container.

Final Disposal: Once the hazardous waste container is full (no more than 90% capacity),

arrange for its collection by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.[7] Do not dispose of 2-
Phenylcyclohexanone down the drain or in regular trash.[1]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Phenylcyclohexanone.
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Caption: Workflow for Safe Handling of 2-Phenylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b152291?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAA17340&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-phenylcyclohexanone.htm
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://ehs.uconn.edu/chemical-health-and-safety/chemical-resistant-glove-guide/
https://www.sigmaaldrich.com/US/en/product/aldrich/p22273
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.hampshire.edu/lab-safety-manual-chemical-management
https://www.benchchem.com/product/b152291#personal-protective-equipment-for-handling-2-phenylcyclohexanone
https://www.benchchem.com/product/b152291#personal-protective-equipment-for-handling-2-phenylcyclohexanone
https://www.benchchem.com/product/b152291#personal-protective-equipment-for-handling-2-phenylcyclohexanone
https://www.benchchem.com/product/b152291#personal-protective-equipment-for-handling-2-phenylcyclohexanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b152291?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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